Cas no 1261835-79-3 (Methyl 5-cyano-2-methoxyphenylacetate)

• Product Name: Methyl 5-cyano-2-methoxyphenylacetate
• CAS No: 1261835-79-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4938904
• Update Time: 2025-06-08

Methyl 5-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-methoxyphenylacetate

• Inchi： 1S/C11H11NO3/c1-14-10-4-3-8(7-12)5-9(10)6-11(13)15-2/h3-5H,6H2,1-2H3
• InChI Key： UZOLRKJFHAQEDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 205.07389321 g/mol
• Monoisotopic Mass: 205.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3
• Molecular Weight: 205.21

Additional information on Methyl 5-cyano-2-methoxyphenylacetate

Comprehensive Overview of Methyl 5-cyano-2-methoxyphenylacetate (CAS No. 1261835-79-3)

Methyl 5-cyano-2-methoxyphenylacetate (CAS No. 1261835-79-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a methoxy substituent, makes it a valuable intermediate in synthesizing bioactive molecules. The compound’s ester functionality further enhances its reactivity, enabling diverse applications in drug discovery and material science. Researchers often explore its potential in developing kinase inhibitors and antioxidant agents, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for high-purity intermediates like Methyl 5-cyano-2-methoxyphenylacetate has surged due to advancements in AI-driven drug design and green chemistry. This compound’s role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps optimize lead compounds for enhanced efficacy and reduced side effects. Its CAS No. 1261835-79-3 is frequently searched in scientific databases, reflecting its relevance in patent filings and academic publications. Additionally, its compatibility with microwave-assisted synthesis techniques addresses the growing need for faster, energy-efficient reactions.

The 5-cyano-2-methoxy moiety in this compound is a key structural motif in heterocyclic chemistry, often linked to neuroprotective and anti-inflammatory properties. This aligns with rising interest in neurodegenerative disease research, where modified phenylacetate derivatives are investigated for their therapeutic potential. Furthermore, the compound’s methyl ester group offers flexibility in derivatization, making it a staple in combinatorial chemistry libraries. As industries prioritize scalable synthesis routes, Methyl 5-cyano-2-methoxyphenylacetate stands out for its balance of stability and reactivity.

From an SEO perspective, common queries related to this compound include "synthesis of Methyl 5-cyano-2-methoxyphenylacetate," "CAS 1261835-79-3 suppliers," and "applications in medicinal chemistry." These keywords highlight its commercial and scientific significance. The compound’s low environmental persistence also resonates with ESG (Environmental, Social, and Governance) trends, as industries seek eco-friendly intermediates. Analytical techniques like HPLC and NMR are typically employed to ensure its purity, a critical factor for GMP-compliant production.

In conclusion, Methyl 5-cyano-2-methoxyphenylacetate (CAS No. 1261835-79-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug development, coupled with its alignment with sustainable practices, ensures its continued prominence in research and industrial applications. Future studies may explore its utility in bioconjugation or catalysis, further expanding its impact across disciplines.